Cas no 70197-61-4 (dimethyl 2,2'-cyclohexane-1,1-diyldiacetate)

dimethyl 2,2'-cyclohexane-1,1-diyldiacetate structure
70197-61-4 structure
Product Name:dimethyl 2,2'-cyclohexane-1,1-diyldiacetate
CAS No:70197-61-4
MF:C12H20O4
MW:228.284804344177
CID:1742214
PubChem ID:12530961
Update Time:2025-04-21

dimethyl 2,2'-cyclohexane-1,1-diyldiacetate Chemical and Physical Properties

Names and Identifiers

    • dimethyl 2,2'-cyclohexane-1,1-diyldiacetate
    • 1,1-cyclohexanediacetic acid, dimethyl ester
    • LogP
    • dimethyl 1,1-cyclohexanediacetate
    • DA-34842
    • cyclohexane-1,1-diacetic acid dimethyl ester
    • SCHEMBL4691009
    • 70197-61-4
    • NOKMZYNKIHUZBI-UHFFFAOYSA-N
    • Inchi: 1S/C12H20O4/c1-15-10(13)8-12(9-11(14)16-2)6-4-3-5-7-12/h3-9H2,1-2H3
    • InChI Key: NOKMZYNKIHUZBI-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1(CC(=O)OC)CCCCC1)=O

Computed Properties

  • Exact Mass: 228.1362
  • Monoisotopic Mass: 228.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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